Cas no 328244-35-5 (5-(4-Fluoro-3-nitrophenyl)-2H-tetrazole)

• Product Name: 5-(4-Fluoro-3-nitrophenyl)-2H-tetrazole
• CAS No: 328244-35-5
• MF: C₇H₄FN₅O₂
• MW: 209.137363433838
• MDL: MFCD18375293
• CID: 853931
• Update Time: 2025-10-30

5-(4-Fluoro-3-nitrophenyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Fluoro-3-nitrophenyl)-2H-tetrazole
• [6-(4-methoxyphenyl)pyridin-3-yl]methanol

• MDL： MFCD18375293
• Inchi： 1S/C7H4FN5O2/c8-5-2-1-4(3-6(5)13(14)15)7-9-11-12-10-7/h1-3H,(H,9,10,11,12)
• InChI Key： YUJQZCDGMQSNKW-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2N=NNN=2)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 42.35000
• LogP: 2.24950

Additional information on 5-(4-Fluoro-3-nitrophenyl)-2H-tetrazole

Recent Advances in the Study of 5-(4-Fluoro-3-nitrophenyl)-2H-tetrazole (CAS: 328244-35-5)

The compound 5-(4-Fluoro-3-nitrophenyl)-2H-tetrazole (CAS: 328244-35-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its tetrazole ring and fluoronitrophenyl substituent, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic uses, particularly in drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 5-(4-Fluoro-3-nitrophenyl)-2H-tetrazole, emphasizing its role as a versatile intermediate in the preparation of bioactive molecules. The researchers employed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions, achieving high yields and purity. The study also highlighted the compound's stability under physiological conditions, which is crucial for its potential use in drug formulations.

In another groundbreaking study, researchers investigated the compound's interactions with biological targets, particularly enzymes involved in inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that 5-(4-Fluoro-3-nitrophenyl)-2H-tetrazole exhibits inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents with reduced side effects compared to traditional NSAIDs.

Further research has explored the compound's applications in materials science. A recent article in ACS Applied Materials & Interfaces (2023) reported that 5-(4-Fluoro-3-nitrophenyl)-2H-tetrazole can serve as a building block for designing luminescent materials. The study demonstrated that the compound's unique electronic properties enable it to function as an efficient fluorophore, with potential applications in bioimaging and sensor technologies.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies. For instance, a preprint on ChemRxiv (2024) proposed the development of prodrug derivatives of 5-(4-Fluoro-3-nitrophenyl)-2H-tetrazole to enhance its bioavailability and target specificity.

In conclusion, 5-(4-Fluoro-3-nitrophenyl)-2H-tetrazole (CAS: 328244-35-5) represents a multifaceted compound with significant potential in pharmaceutical and materials science applications. Continued research into its synthesis, biological activity, and material properties will likely yield further innovations in the coming years.